molecular formula C15H12N2O2 B8689049 1-(Isoquinolin-1-yl)-4-methyl-1H-pyrrole-3-carboxylic acid CAS No. 649727-21-9

1-(Isoquinolin-1-yl)-4-methyl-1H-pyrrole-3-carboxylic acid

Cat. No.: B8689049
CAS No.: 649727-21-9
M. Wt: 252.27 g/mol
InChI Key: ZXNDISLDMBJODX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Isoquinolin-1-yl)-4-methyl-1H-pyrrole-3-carboxylic acid is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

649727-21-9

Molecular Formula

C15H12N2O2

Molecular Weight

252.27 g/mol

IUPAC Name

1-isoquinolin-1-yl-4-methylpyrrole-3-carboxylic acid

InChI

InChI=1S/C15H12N2O2/c1-10-8-17(9-13(10)15(18)19)14-12-5-3-2-4-11(12)6-7-16-14/h2-9H,1H3,(H,18,19)

InChI Key

ZXNDISLDMBJODX-UHFFFAOYSA-N

Canonical SMILES

CC1=CN(C=C1C(=O)O)C2=NC=CC3=CC=CC=C32

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.63 g (15 mmol) of lithium hydroxide monohydrate is added at a temperature in the region of 20° C. to 1.35 g (5 mmol) of 1-(isoquinol-1-yl)-3-methoxycarbonyl-4-methyl-1H-pyrrole dissolved in 50 mL of tetrahydrofuran and 50 mL of water. After stirring at reflux for 25 hours, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa) to give a residue which is taken up in 20 mL of water and then triturated with 15 mL of 1N hydrochloric acid. After filtering off and drying the solid residue at ambient pressure at a temperature in the region of 50° C., 1.1 g of 3-carboxy-1-(isoquinol-1-yl)-4-methyl-1H-pyrrole are obtained in the form of a whitish solid melting at 245° C.
Name
lithium hydroxide monohydrate
Quantity
0.63 g
Type
reactant
Reaction Step One
Quantity
5 mmol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Four

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